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Compound of Interest

Compound Name: Butylate

Cat. No.: B1668116 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the environmental impact of two herbicides,

Butylate and atrazine. The information presented is collated from publicly available data to

assist in understanding their relative environmental profiles.

Overview and Chemical Properties
Butylate is a thiocarbamate herbicide, while atrazine belongs to the triazine class.[1][2]

Butylate is primarily used for controlling grassy weeds in corn, whereas atrazine has a broader

spectrum of use against broadleaf and grassy weeds in crops like corn, sorghum, and

sugarcane.[3][4][5] Atrazine is one of the most widely used herbicides in the United States.

Property Butylate Atrazine

Chemical Class Thiocarbamate Triazine

Water Solubility 45 mg/L Low to moderate

Vapor Pressure 170 mPa (High Volatility) Low Volatility

Environmental Fate and Persistence
The persistence and mobility of a pesticide are critical factors in its potential to contaminate soil

and water resources.
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In Soil
Butylate has a relatively short to moderate persistence in soil, with a reported half-life of 3 to

10 weeks in moist, aerobic conditions. It is considered to be mobile to slightly mobile in soil.

Due to its high volatility, soil incorporation is necessary to prevent rapid loss to the atmosphere.

Atrazine, in contrast, is more persistent in soil, with an average half-life of around 60-75 days,

which can extend significantly under cool, dry, or less acidic conditions. It does not bind well to

soil and has a high potential to move with water. The half-life of atrazine can vary widely

depending on environmental factors, with some studies reporting ranges from 13 to 261 days.

Parameter Butylate Atrazine

Soil Half-life 3 - 10 weeks
60 - 75 days (average); can be

much longer

Mobility in Soil Mobile to slightly mobile High mobility

Potential for Leaching
Considered to have potential

for leaching

High potential to reach

groundwater

In Water
Butylate's fate in water is less documented in the provided search results. However, its slight

solubility and potential for leaching suggest it can enter aquatic systems.

Atrazine is known for its potential to contaminate surface and groundwater due to its

persistence and mobility. It breaks down slowly in water, with a half-life that can be around 168

days in the presence of sunlight and even longer (around 578 days) in the absence of oxygen.

Ecotoxicity
The impact of these herbicides on non-target organisms is a significant environmental concern.

Aquatic Life
Butylate is reported to be highly toxic to freshwater fish.
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Atrazine is classified as slightly to moderately toxic to fish. However, it is highly toxic to

freshwater invertebrates and very highly toxic to marine invertebrates. There is also evidence

of chronic risk to fish, amphibians, and aquatic invertebrates, with environmental

concentrations in some areas exceeding levels of concern. Some studies suggest that at

environmentally relevant concentrations, the effects of atrazine on the reproduction and

development of fish, amphibians, and reptiles are not consistently supported.

Organism Butylate Atrazine

Freshwater Fish Highly toxic Slightly to moderately toxic

Freshwater Invertebrates Data not specified Highly toxic

Marine Invertebrates Data not specified Very highly toxic

Amphibians Data not specified Potential for chronic risk

Terrestrial Wildlife
Butylate is considered non-toxic to birds and mammals.

Atrazine is practically non-toxic to slightly toxic to birds on an acute basis. However, chronic

exposure can lead to adverse effects, such as changes in egg production in ducks. For

mammals, there are risk concerns in the terrestrial environment. Atrazine is practically non-

toxic to honeybees and has very low toxicity to earthworms.

Organism Butylate Atrazine

Birds Non-toxic
Practically non-toxic to slightly

toxic (acute)

Mammals Non-toxic
Risk concerns for terrestrial

mammals

Bees
Not harmful if used

appropriately
Practically non-toxic

Earthworms Data not specified Very low toxicity
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Experimental Protocols
Detailed experimental methodologies for the cited data are typically found within the full

scientific publications. The data presented here are derived from standard ecotoxicological and

environmental fate studies, including:

Soil Half-Life Determination: Laboratory and field studies under controlled conditions of

temperature, moisture, and soil type. These studies typically involve applying the herbicide to

soil samples and measuring its concentration over time.

Toxicity Testing:

LC50 (Lethal Concentration 50): Standardized tests exposing aquatic organisms (e.g.,

fish, invertebrates) to different concentrations of the herbicide in water to determine the

concentration that is lethal to 50% of the test population over a specified period (e.g., 96

hours).

LD50 (Lethal Dose 50): Acute oral toxicity tests in birds and mammals to determine the

single dose required to kill 50% of the test population.

Chronic Toxicity Studies: Longer-term studies to assess the effects of lower-level exposure

on reproduction, growth, and development.

Visualizing Environmental Impact and Mode of
Action
Comparative Environmental Fate
The following diagram illustrates the key differences in the environmental fate of Butylate and

atrazine.
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Comparative Environmental Fate of Butylate and Atrazine.

Simplified Mode of Action
The mechanisms by which these herbicides affect target plants are fundamentally different.
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Simplified Mode of Action for Butylate and Atrazine.

Conclusion
Butylate and atrazine exhibit distinct environmental impact profiles. Butylate is characterized

by higher volatility and lower persistence in soil compared to atrazine. While it poses a higher

acute risk to fish, it is considered less toxic to birds and mammals.

Atrazine is more persistent in the environment, with a higher potential for leaching into

groundwater and contaminating surface water. Its ecotoxicological profile indicates a greater

risk to aquatic invertebrates and potential chronic risks to a broader range of wildlife, including

fish, amphibians, and mammals. The choice between these herbicides, from an environmental

standpoint, involves a trade-off between the acute aquatic toxicity and volatility of Butylate and

the persistence and broad ecotoxicological concerns associated with atrazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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